![molecular formula C18H28N2O3 B2555095 N-[(3-methoxyphenyl)-(pentanoylamino)methyl]pentanamide CAS No. 620570-54-9](/img/structure/B2555095.png)
N-[(3-methoxyphenyl)-(pentanoylamino)methyl]pentanamide
Overview
Description
“N-[(3-methoxyphenyl)-(pentanoylamino)methyl]pentanamide” is a chemical compound with the linear formula C18H28N2O3 . It’s provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C18H28N2O3 . Its molecular weight is 320.435 .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not well-documented. Its molecular weight is 320.435 .Scientific Research Applications
Anthelmintic Properties
A study on N-(4-Methoxyphenyl)pentanamide, a simplified derivative of albendazole, has shown promising anthelmintic properties against the nematode Toxocara canis. This compound demonstrated a lower cytotoxicity profile to human and animal cell lines compared to albendazole, suggesting its potential as a novel anthelmintic agent with a favorable drug-likeness profile (Silva et al., 2022).
Chemical Synthesis
Research on the synthesis of N-substituted benzyl amides, including N-(3-methoxybenzyl)pentanamide, highlights the compound's relevance in chemical synthesis. This study provides insights into the methodologies for preparing such compounds, which could have further implications in various scientific applications (Liu Yue-ji, 2015).
Potential Analgesic Applications
Another study focused on the one-pot synthesis of a compound related to N-[(3-methoxyphenyl)-(pentanoylamino)methyl]pentanamide, revealing pronounced analgesic efficiency. This research emphasizes the compound's potential as a new opioidic analgesic, providing a basis for further exploration into its pharmacological benefits (Wissler et al., 2007).
Enzyme Catalysis in Synthesis
Further research includes the application of aminotransferase catalysis for the synthesis of compounds with structural similarities to this compound. This approach demonstrates the utility of enzyme catalysis in the efficient synthesis of pharmaceutical intermediates (Coffen et al., 1994).
Safety and Hazards
properties
IUPAC Name |
N-[(3-methoxyphenyl)-(pentanoylamino)methyl]pentanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O3/c1-4-6-11-16(21)19-18(20-17(22)12-7-5-2)14-9-8-10-15(13-14)23-3/h8-10,13,18H,4-7,11-12H2,1-3H3,(H,19,21)(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKUGJUNPYZRQHH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC(C1=CC(=CC=C1)OC)NC(=O)CCCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Dispiro[2.0.2.1]heptane-7-methanamine hydrochloride](/img/structure/B2555014.png)
![Methyl 2-[(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetate](/img/structure/B2555015.png)
![2-Chloro-N-[(2-ethylpyrazol-3-yl)methyl]-N-(3-fluoro-2-methylphenyl)acetamide](/img/structure/B2555029.png)
![2-(Furan-2-carboxamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride](/img/structure/B2555031.png)
![2-(4-[1,2,4]Triazol-1-yl-phenoxy)propionic acidhydrazide](/img/structure/B2555032.png)
![2,6-difluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide](/img/structure/B2555033.png)
![3-(4-(4-(trifluoromethyl)pyrimidin-2-yl)piperazin-1-yl)-6,7-dihydro-5H-cyclopenta[c]pyridazine](/img/structure/B2555034.png)